(6-(thiophen-2-yl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl)methanamine
Overview
Description
(6-(Thiophen-2-yl)-5,6-dihydro-8H-imidazo[5,1-c][1,4]oxazin-1-yl)methanamine is a heterocyclic compound that has been used in a variety of scientific research applications. It is a sulfur-containing heterocyclic compound that is synthesized from thiophene and imidazole. This compound has been studied extensively due to its potential applications in the fields of medicine, biochemistry, and physiology.
Scientific Research Applications
Antimicrobial Applications
Thiophene derivatives have been recognized for their antimicrobial properties . They are effective against a range of microbial strains and are often incorporated into the structure of new antimicrobial agents . The subject compound could potentially be synthesized to explore its efficacy against resistant bacterial strains.
Anti-inflammatory and Analgesic Effects
The anti-inflammatory and analgesic effects of thiophene derivatives make them candidates for the development of new pain relief medications . Research could focus on the compound’s ability to modulate inflammatory pathways and its potential use in chronic pain management.
Antihypertensive Activity
Thiophene compounds have shown promise in the treatment of hypertension . Investigating the vasodilatory effects of this compound could lead to the development of novel antihypertensive drugs.
Antitumor and Anticancer Research
Thiophene derivatives exhibit significant antitumor activity . The compound could be studied for its potential to inhibit cancer cell growth and proliferation, possibly leading to new therapeutic options for cancer treatment.
Material Science: Corrosion Inhibition
In material science, thiophene derivatives are used as corrosion inhibitors for metals . The compound could be applied in coatings or additives to prevent metal corrosion, extending the lifespan of metal components in various industries.
Optoelectronics: Light-Emitting Diodes (LEDs)
Thiophene-based compounds are integral in the fabrication of LEDs due to their excellent electronic properties . Research into the optoelectronic applications of this compound could contribute to the development of more efficient and durable light sources.
Kinase Inhibition for Drug Development
Kinases are crucial targets in drug development, especially for treating diseases like cancer. Thiophene derivatives can act as kinase inhibitors . The compound could be synthesized and tested for its ability to inhibit specific kinases, leading to potential new treatments.
Estrogen Receptor Modulation
Some thiophene derivatives are known to modulate estrogen receptors, which is important in the treatment of hormone-related conditions . This compound could be explored for its potential as a selective estrogen receptor modulator (SERM), offering a new avenue for hormone therapy research.
properties
IUPAC Name |
(6-thiophen-2-yl-6,8-dihydro-5H-imidazo[5,1-c][1,4]oxazin-1-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3OS/c12-4-8-9-6-15-10(5-14(9)7-13-8)11-2-1-3-16-11/h1-3,7,10H,4-6,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVHZCUKMENVGMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OCC2=C(N=CN21)CN)C3=CC=CS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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